Cas no 20300-50-9 (Odontoside)

• Product Name: Odontoside
• CAS No: 20300-50-9
• Molecular Formula: C₂₀H₂₂O₁₁
• Molecular Weight: 438.382
• CID: 2009462
• PubChem ID: 5320735

Odontoside Properties

Names and Identifiers

• Odontoside
• FS-8583
• SCHEMBL3791167
• 20300-50-9
• CHEBI:182208
• AKOS040735397
• [3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 3,4-dihydroxybenzoate
• Oreganol
• (3-HYDROXY-4-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PHENYL)METHYL 3,4-DIHYDROXYBENZOATE

• InChIKey： MFOVLHFTNQGRLH-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H22O11/c21-7-15-16(25)17(26)18(27)20(31-15)30-14-4-1-9(5-13(14)24)8-29-19(28)10-2-3-11(22)12(23)6-10/h1-6,15-18,20-27H,7-8H2
• SMILES： OCC1OC(Oc2ccc(COC(=O)c3ccc(O)c(O)c3)cc2O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 438.11621151g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 7
• Monoisotopic Mass: 438.11621151g/mol
• Heavy Atom Count: 31
• Complexity: 590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.34
• Topological Polar Surface Area: 186Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides